Cas no 77898-64-7 (rac-(3R,4S)-4-aminopyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-aminopyrrolidin-3-ol
• CAS No: 77898-64-7
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• CID: 1790040
• PubChem ID: 10797340
• Update Time: 2025-05-21

rac-(3R,4S)-4-aminopyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 4-amino-, (3R,4S)-rel-
• rac-(3R,4S)-4-aminopyrrolidin-3-ol
• AKOS006353214
• SCHEMBL2093390
• EN300-3202043
• 77898-64-7

• Inchi： 1S/C4H10N2O/c5-3-1-6-2-4(3)7/h3-4,6-7H,1-2,5H2/t3-,4+/m1/s1
• InChI Key： ZCZJKVCIYONNJR-DMTCNVIQSA-N
• SMILES： O[C@H]1CNC[C@H]1N

Computed Properties

• Exact Mass: 102.079312947g/mol
• Monoisotopic Mass: 102.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 58.3Ų

Additional information on rac-(3R,4S)-4-aminopyrrolidin-3-ol

Rac-(3R,4S)-4-Aminopyrrolidin-3-Ol: A Comprehensive Overview

Rac-(3R,4S)-4-Aminopyrrolidin-3-Ol, identified by the CAS registry number 77898-64-7, is a chiral compound with significant applications in various fields of chemical and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered saturated heterocyclic amine, and its unique stereochemistry at the 3R and 4S positions makes it particularly valuable in asymmetric synthesis and enantioselective catalysis. Recent advancements in stereochemical control and catalytic methodologies have further highlighted its potential in drug discovery and development.

The structure of rac-(3R,4S)-4-Aminopyrrolidin-3-Ol consists of a pyrrolidine ring with an amino group (-NH2) at the 4th position and a hydroxyl group (-OH) at the 3rd position. The stereochemistry of this compound is crucial for its functionality, as it determines its interaction with biological systems and its reactivity in chemical transformations. Researchers have explored the use of this compound as a chiral auxiliary in organic synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.

In recent years, there has been growing interest in the application of rac-(3R,4S)-4-Aminopyrrolidin-3-Ol in medicinal chemistry. Studies have demonstrated its potential as a building block for constructing bioactive molecules with therapeutic relevance. For instance, derivatives of this compound have been investigated for their anti-inflammatory, neuroprotective, and anticancer properties. The ability to modulate the stereochemistry of this compound has opened new avenues for designing drugs with improved efficacy and reduced side effects.

The synthesis of rac-(3R,4S)-4-Aminopyrrolidin-3-Ol involves multi-step processes that require precise control over stereochemistry. Recent innovations in asymmetric catalysis have enabled more efficient and scalable methods for producing this compound. For example, enzymatic resolutions and organocatalytic approaches have been employed to achieve high enantiomeric excess (ee) in the synthesis process. These advancements not only enhance the quality of the product but also contribute to sustainable chemical practices.

In addition to its role as a synthetic intermediate, rac-(3R,4S)-4-Aminopyrrolidin-3-Ol has been explored as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers makes it an effective chiral ligand for asymmetric hydrogenation and other catalytic processes. Recent studies have highlighted its utility in synthesizing enantioenriched pharmaceutical intermediates, underscoring its importance in modern catalytic chemistry.

The pharmacological profile of rac-(3R,4S)-4-Aminopyrrolidin-3-Ol has also been a focus of recent research efforts. Preclinical studies have demonstrated its potential as a neuroprotective agent, particularly in models of Parkinson's disease and Alzheimer's disease. The compound's ability to modulate oxidative stress and inflammation pathways suggests its therapeutic potential in neurodegenerative disorders. Furthermore, ongoing clinical trials are investigating its safety and efficacy in human subjects.

In conclusion, rac-(3R,4S)-4-Aminopyrrolidin-3-Ol, with its unique stereochemistry and versatile applications, continues to be a focal point in chemical research. Its role as a chiral building block, catalyst ligand, and therapeutic agent highlights its significance across diverse scientific disciplines. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its position as an essential compound in modern chemistry.